3-Methylbutyl bis(2-methylpropyl) phosphate

• CAS No.: 91097-79-9
• Molecular Formula: C13H29O4P
• Molecular Weight: 280.34 g/mol
• IUPAC Name: 3-methylbutyl bis(2-methylpropyl) phosphate
• InChI: InChI=1S/C13H29O4P/c1-11(2)7-8-15-18(14,16-9-12(3)4)17-10-13(5)6/h11-13H,7-10H2,1-6H3
• InChI Key: AWXDNWNRAGVLJC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCOP(=O)(OCC(C)C)OCC(C)C

Description

3-Methylbutyl bis(2-methylpropyl) phosphate is an organic compound that belongs to the class of esters. Esters are characterized by their pleasant odors and are often responsible for the characteristic fragrances of fruits and flowers .

Preparation Methods

The synthesis of 3-Methylbutyl bis(2-methylpropyl) phosphate typically involves the esterification of 3-methylbutanol with phosphoric acid in the presence of a catalyst. The reaction conditions often include elevated temperatures and the use of a dehydrating agent to drive the reaction to completion. Industrial production methods may involve continuous flow reactors to ensure consistent product quality and yield .

Chemical Reactions Analysis

3-Methylbutyl bis(2-methylpropyl) phosphate can undergo various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the ester functional group, using reagents like sodium hydroxide or ammonia.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols.

Scientific Research Applications

3-Methylbutyl bis(2-methylpropyl) phosphate has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a precursor for other chemical compounds.

Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.

Industry: The compound is used in the production of fragrances, flavors, and plasticizers.

Mechanism of Action

The mechanism of action of 3-Methylbutyl bis(2-methylpropyl) phosphate involves its interaction with specific molecular targets. The compound can act as a substrate for enzymes, leading to the formation of various metabolites. These interactions can affect cellular processes and metabolic pathways, contributing to its biological effects .

Comparison with Similar Compounds

3-Methylbutyl bis(2-methylpropyl) phosphate can be compared with other esters such as:

Diisobutyl phthalate: Used as a plasticizer and has similar ester functional groups.

Ethyl acetate: Commonly used as a solvent in laboratories and industry.

The uniqueness of this compound lies in its specific structure and the resulting properties, which make it suitable for a variety of applications in different fields.